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Compound Name: Sch 50910
CAS No.: 160415-08-7
Cat. No.: B12335027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sch 50910 is a potent, selective, and competitive antagonist of the GABA-B receptor.[1] Its
ability to specifically block the inhibitory effects of GABA at the B-type receptor makes it a
valuable tool in neuroscience research and a potential lead compound in drug development for
various neurological and psychiatric disorders. These application notes provide detailed
protocols for the preparation of Sch 50910 stock solutions, along with essential information on
its mechanism of action, relevant signaling pathways, and a general experimental workflow for
its use in cell culture.

Physicochemical and Safety Data

A comprehensive understanding of the physical, chemical, and safety properties of Sch 50910
is crucial for its proper handling and use in experimental settings. The following tables
summarize key data for Sch 50910 (and its closely related analogue, SCH 50911, which is
often used interchangeably in research literature).

Table 1: Physicochemical Properties of Sch 50911
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Property Value Reference
Molecular Weight 173.21 g/mol
Chemical Formula CsH1sNOs
CAS Number 733717-87-8
Appearance Solid powder
Purity >98%
Soluble in DMSO. Soluble to
Solubility 100 mM in water and
phosphate-buffered saline.
Table 2: Recommended Storage Conditions
Storage . Recommendati
Form Duration Reference
Temperature ons
Long-term Desiccate to
Solid Compound  -20°C (months to prevent [2]
years) degradation.
Store in tightly
) Short-term (upto  sealed aliquots
Stock Solution -20°C ) [2]
1 month) to avoid freeze-
thaw cycles.
_ Very short-term For immediate
Stock Solution 0-4°C
(days to weeks) use.
Table 3: Safety and Handling Precautions
© 2026 BenchChem. All rights reserved. 2/10 Tech Support


http://www.dcchemicals.com/coa/COA_DC32776.html
http://www.dcchemicals.com/coa/COA_DC32776.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Hazard

Precaution

Reference

General Handling

Use in a well-ventilated area.
Avoid inhalation of dust. Wear
appropriate personal protective
equipment (PPE), including
gloves, lab coat, and safety

glasses.

[3]

Skin Contact

May cause skin irritation. In
case of contact, immediately

wash with plenty of water.

[3]

Eye Contact

May cause eye irritation. In
case of contact, rinse
cautiously with water for

several minutes.

[3]

May be harmful if swallowed.

Ingestion Seek medical attention if [3]
symptoms occur.
Dispose of waste in
] accordance with local,
Disposal

regional, and national

regulations.

Disclaimer:A specific Safety Data Sheet (SDS) for Sch 50910 was not available at the time of
this writing. The information provided is based on general laboratory safety practices and data

for similar compounds. It is imperative to obtain and consult the SDS provided by the supplier

before handling this compound.

Mechanism of Action and Signaling Pathway

Sch 50910 exerts its effects by acting as a competitive antagonist at the GABA-B receptor.

GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate the slow and

prolonged inhibitory effects of GABA, the primary inhibitory neurotransmitter in the central

nervous system.
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The GABA-B receptor is a heterodimer composed of two subunits: GABA-B1 and GABA-B2.
The binding of an agonist, such as GABA, to the GABA-B1 subunit induces a conformational
change that activates the associated Gi/o protein. This activation leads to the dissociation of
the Ga and Gy subunits, which then modulate the activity of downstream effectors.
Specifically, the GBy subunit can activate inwardly rectifying potassium (K+) channels, leading
to hyperpolarization of the cell membrane, and inhibit voltage-gated calcium (Ca2+) channels,
which reduces neurotransmitter release. The Gai/o subunit inhibits adenylyl cyclase, leading to
a decrease in intracellular cyclic AMP (CAMP) levels.

Sch 50910 competitively binds to the GABA-B receptor, preventing the binding of GABA and
thereby blocking this signaling cascade.
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Figure 1. GABA-B Receptor Signaling Pathway and the inhibitory action of Sch 50910.

Protocols
Protocol 1: Preparation of a 10 mM Sch 50910 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Sch 50910 in dimethyl
sulfoxide (DMSO).
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Materials:

Sch 50910 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
Procedure:
e Pre-weighing Preparations:

o Allow the vial of Sch 50910 powder to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Perform all handling of the solid compound in a chemical fume hood or a well-ventilated

area.
e Weighing the Compound:
o Carefully weigh out 1.73 mg of Sch 50910 powder using an analytical balance.

o To calculate the amount of Sch 50910 needed for a different volume or concentration, use
the following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x
Molecular Weight ( g/mol )

e Dissolving the Compound:
o Transfer the weighed Sch 50910 powder to a sterile microcentrifuge tube.
o Add 1 mL of anhydrous, sterile DMSO to the tube.

o Vortex the tube gently until the powder is completely dissolved. Visually inspect the
solution to ensure there are no undissolved patrticles.
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 Aliquoting and Storage:

o Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in
sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and your initials.

o Store the aliquots at -20°C for long-term storage (up to one month is recommended).
Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol outlines the dilution of the 10 mM stock solution to prepare working solutions for
treating cells in culture. It is crucial to minimize the final concentration of DMSO in the cell
culture medium, as it can be toxic to cells at higher concentrations (typically, the final DMSO
concentration should be < 0.1%).

Materials:

10 mM Sch 50910 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:
o Determine the Final Working Concentration:

o Decide on the final concentration(s) of Sch 50910 you wish to test in your experiment.
This will depend on the specific cell type and experimental design. A typical starting point
for a GABA-B antagonist might be in the low micromolar range.

e Calculate the Dilution:
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o Use the following formula to calculate the volume of stock solution needed: ViCi1 = V2C2
Where:

V1 = Volume of the stock solution to be added

C1 = Concentration of the stock solution (10 mM)

V2 = Final volume of the cell culture medium

C2 = Desired final concentration of Sch 50910

o Example: To prepare 1 mL of cell culture medium with a final Sch 50910 concentration of
10 pM:

= V1= (1mLx 10 uM)/ 10,000 uM = 0.001 mL = 1 pL

» In this case, you would add 1 pL of the 10 mM stock solution to 1 mL of cell culture
medium. The final DMSO concentration would be 0.1%.

e Prepare the Working Solution:
o Thaw an aliquot of the 10 mM Sch 50910 stock solution at room temperature.

o In a sterile tube, add the calculated volume of the stock solution to the appropriate volume
of pre-warmed cell culture medium.

o Mix gently by pipetting up and down or by brief vortexing.
» Vehicle Control:

o Itis essential to include a vehicle control in your experiment. This control should contain
the same final concentration of DMSO as the treated samples but without the Sch 50910.

o To prepare the vehicle control, add the same volume of DMSO as you added of the stock
solution to an equal volume of cell culture medium.

Experimental Workflow
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The following diagram illustrates a general workflow for utilizing a Sch 50910 stock solution in a
cell-based assay to investigate its effect on a specific cellular response.
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Figure 2. General experimental workflow for using Sch 50910 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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